(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-propionamide

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• SMILES: CC(C(=O)NCC1CCN(CC1)CC2=CC=CC=C2)N
• InChI: InChI=1S/C16H25N3O/c1-13(17)16(20)18-11-14-7-9-19(10-8-14)12-15-5-3-2-4-6-15/h2-6,13-14H,7-12,17H2,1H3,(H,18,20)/t13-/m0/s1
• InChIKey: HPPNPJWXXDDVMH-ZDUSSCGKSA-N

Researchers optimizing sigma receptor ligands face supply gaps for enantiopure, functionalized benzylpiperidine scaffolds. This (S)-2-amino-N-(1-benzyl-piperidin-4-ylmethyl)-propionamide solves that: (i) defined (S)-stereochemistry for CNS-focused SAR; (ii) free primary α-amine enables NHS-ester bioconjugation (dyes, biotin) absent in N-alkyl analogs; (iii) secondary amide NH provides a hydrogen-bond donor for σ₁/σ₂ selectivity tuning. Reliable sourcing with batch-to-batch chiral purity documentation.

(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-propionamide: Chiral Sigma Receptor Ligand Scaffold

(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-propionamide (CAS 1353995-50-2) is a chiral alaninamide derivative incorporating a 4-benzylpiperidine moiety linked via a methylene spacer to an (S)-2-aminopropionamide group . With a molecular formula of C16H25N3O and a molecular weight of 275.39 g·mol⁻¹ , this compound features a stereochemically defined (S)-α-amino group capable of further derivatization and a secondary amide linkage at the piperidine 4-methyl position . It belongs to the broader class of benzylpiperidine amides, which have been extensively explored as sigma-1 (σ₁) and sigma-2 (σ₂) receptor ligands with nanomolar affinities and tunable subtype selectivity [1].

Chiral (S)-configured building block for sigma receptor ligand optimization

Primary α-amine enables amidation, urea formation, and bioconjugation

4-Benzylpiperidine geometry matches sigma pharmacophore requirements (class-level)

• [1] Costantino L, Gandolfi F, Sorbi C, et al. Synthesis and structure-activity relationships of 1-aralkyl-4-benzylpiperidine and 1-aralkyl-4-benzylpiperazine derivatives as potent sigma ligands. J Med Chem. 2005;48(1):266-273. doi:10.1021/jm049433t. PMID: 15634021. View Source

Why N-Alkyl Analogs Cannot Replace the Target Compound in SAR

The benzylpiperidine amide chemical space exhibits steep structure-activity relationships (SAR) where subtle modifications at the amide nitrogen, the α-carbon stereochemistry, and the piperidine substitution position dramatically alter sigma receptor subtype selectivity profiles [1]. Published SAR data on N-(1-benzylpiperidin-4-yl)arylacetamide and piperidine-4-carboxamide series demonstrate that the presence and substitution pattern of the amide nitrogen are critical determinants of σ₁ versus σ₂ selectivity, with σ₂/σ₁ selectivity ratios spanning from 0.1 to 9 across structurally similar aralkyl derivatives [1]. The target compound uniquely combines three features absent in common commercial analogs: (i) a primary (S)-α-amino group providing a reactive handle for amidation, urea formation, or reductive amination; (ii) an unsubstituted secondary amide NH that serves as a hydrogen-bond donor—an interaction motif that is eliminated in N-methyl (CAS 1354000-09-1), N-ethyl, and N-isopropyl (CAS 1354007-36-5) analogs; and (iii) the 4-piperidinylmethyl substitution geometry, which is distinct from 2- and 3-positional isomers that present different spatial vectors. These structural features cannot be reproduced by generic piperidine amides, making simple compound interchange scientifically invalid for receptor binding experiments or medicinal chemistry optimization campaigns.

Primary Amine Handle

N-alkyl analogs lack the free α-amine, preventing amidation and bioconjugation used for SAR libraries.

Secondary Amide NH

N-alkyl substitution removes the hydrogen-bond donor, which may alter sigma-2 selectivity profiles.

4-Piperidinylmethyl Geometry

2- or 3-substituted isomers present different spatial vectors, possibly affecting receptor binding.

• [1] Costantino L, Gandolfi F, Sorbi C, et al. Synthesis and structure-activity relationships of 1-aralkyl-4-benzylpiperidine and 1-aralkyl-4-benzylpiperazine derivatives as potent sigma ligands. J Med Chem. 2005;48(1):266-273. doi:10.1021/jm049433t. PMID: 15634021. View Source

Differentiation Evidence for (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-propionamide

Stereochemical Identity: (S)-Configuration Confirmed

The (S) absolute configuration at the α-carbon of the alaninamide moiety is explicitly encoded in the canonical SMILES string C[C@H](N)C(=O)NCC1CCN(CC2=CC=CC=C2)CC1 as provided by vendor certificates . The (R)-enantiomer (CAS not assigned) does not appear in any major commercial catalog as of the search date. For chiral compounds in the benzylpiperidine series, enantiomeric configuration has been demonstrated to influence receptor binding: Costantino et al. (2005) showed that stereochemical variations among aralkyl-4-benzylpiperidine derivatives modulate sigma subtype selectivity [1]. While direct enantiomer activity comparison for this specific compound is not publicly available, the documented (S)-configuration provides a defined starting point for asymmetric studies.

Stereochemical Identity

Reported

(S)-configuration confirmed via SMILES C[C@H](N)C(=O)…

Defined enantiomeric configuration supports reproducible binding assays.

(R)-enantiomer not commercially available; direct enantiomer comparison data not found.

Evidence Dimension	Absolute stereochemical configuration
Target Compound Data	(S)-configuration confirmed via SMILES C[C@H](N)C(=O)NCC1CCN(CC2=CC=CC=C2)CC1
Comparator Or Baseline	(R)-enantiomer: no commercial sourcing identified
Quantified Difference	Qualitative — (S) form is the only commercially documented enantiomer
Conditions	Structural assignment by vendor QC documentation

Why This Matters

A defined (S)-configuration eliminates stereochemical ambiguity in biological assays, which is essential when enantiomeric purity directly impacts target binding and regulatory reproducibility requirements for lead optimization.

• [1] Costantino L, Gandolfi F, Sorbi C, et al. Synthesis and structure-activity relationships of 1-aralkyl-4-benzylpiperidine and 1-aralkyl-4-benzylpiperazine derivatives as potent sigma ligands. J Med Chem. 2005;48(1):266-273. doi:10.1021/jm049433t. PMID: 15634021. View Source

Primary Amine Derivatization vs. N-Alkyl Analogs

The target compound bears a free primary amine at the α-carbon (SMILES: C[C@H](N)C(=O)...), confirmed by the canonical SMILES from CheMenu . In contrast, the N-methyl analog (CAS 1354000-09-1) possesses a tertiary amine linkage (N-CH₃ at the amide nitrogen), rendering the amide nitrogen fully substituted and incapable of further acylation or urea formation . Similarly, the N-isopropyl analog (CAS 1354007-36-5) has a fully substituted amide nitrogen [1]. The primary amine of the target compound provides at least two distinct derivatization pathways (amide coupling with carboxylic acids, urea formation with isocyanates) that are chemically inaccessible to the N-alkyl comparators.

Derivatizable Amines

Class-level inference

2 reactive sites (1° α-amine + piperidine N) vs. 0 in N-alkyl analogs

Enables modular library synthesis and probe conjugation.

N-methyl and N-isopropyl analogs lack free amine for acylation.

Evidence Dimension	Number of derivatizable amine positions
Target Compound Data	2 reactive amine sites: 1° α-amine (free NH₂) + piperidine tertiary N (protonatable)
Comparator Or Baseline	N-methyl analog (CAS 1354000-09-1): 0 free amine sites available for acylation ; N-isopropyl analog (CAS 1354007-36-5): 0 free amine sites [1]
Quantified Difference	2 vs. 0 chemically accessible amine derivatization sites
Conditions	Structural comparison based on vendor-reported SMILES and IUPAC nomenclature

Why This Matters

The primary amine handle enables modular library synthesis for SAR expansion, fluorescent probe conjugation, or biotin-tagging for target identification studies — capabilities that N-alkyl analogs fundamentally lack.

• [1] Kuujia. (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide, CAS 1354007-36-5, MW 317.47. Accessed 2026-05-03. View Source

Purity Advantage Over N-Methyl Analog

The target compound is offered by Leyan at a certified purity of 98% , while the closest N-methyl analog (CAS 1354000-09-1) is commercially listed by AKSci at 95% minimum purity . This 3-percentage-point difference corresponds to a maximum potential impurity burden of 2% in the target compound versus 5% in the N-methyl comparator — a 2.5-fold difference in total impurity load. For receptor binding assays conducted at low nanomolar concentrations, even minor impurities with higher receptor affinity can confound IC₅₀ or Kᵢ determination.

Purity Comparison

Data to verify

98% (target) vs. 95% (N-methyl analog); Δ3 percentage points

Supports assay reproducibility by reducing impurity-driven artifacts.

Based on vendor specifications; independent verification recommended.

Evidence Dimension	Vendor-certified minimum purity
Target Compound Data	98% (Leyan, Product No. 1774483)
Comparator Or Baseline	N-methyl analog: 95% (AKSci, Cat. 4441DS)
Quantified Difference	3 percentage points (2.5-fold lower maximum impurity burden for target compound)
Conditions	Commercial vendor QC specifications; HPLC or equivalent method

Why This Matters

Higher starting purity reduces the risk of impurity-driven false positives or negatives in biological assays, decreasing the need for re-purification and improving inter-experiment reproducibility.

Predicted logP and TPSA vs. N-Isopropyl Analog

Vendor-computed physicochemical parameters for the target compound include a logP of 1.362 and a topological polar surface area (TPSA) of 58.36 Ų . The N-isopropyl analog (CAS 1354007-36-5) has a computed TPSA of 49.6 Ų and an estimated logP approximately 1.0–1.5 units higher due to the additional three-carbon isopropyl substituent [1]. TPSA is a key determinant of membrane permeability and oral bioavailability: compounds with TPSA below 60 Ų are generally considered to have favorable intestinal absorption, while values below 140 Ų predict blood-brain barrier penetration. Although both compounds fall within drug-like space, the target compound's higher TPSA and lower logP predict moderately better aqueous solubility and different CNS partitioning kinetics relative to the more lipophilic N-isopropyl analog.

Predicted logP / TPSA

Computed properties

Target: logP 1.36, TPSA 58.4 Ų; N-isopropyl: TPSA 49.6 Ų, logP ~2.4–2.9

Higher TPSA and lower logP predict different solubility and membrane partitioning.

Vendor-computed; may differ from experimental values.

Evidence Dimension	Predicted lipophilicity (logP) and topological polar surface area (TPSA)
Target Compound Data	logP: 1.362; TPSA: 58.36 Ų
Comparator Or Baseline	N-isopropyl analog (CAS 1354007-36-5): TPSA 49.6 Ų [1]; estimated logP ~2.4–2.9 (based on +1.0–1.5 logP increment from additional C₃H₇)
Quantified Difference	ΔTPSA: +8.76 Ų (target higher); ΔlogP: approximately −1.0 to −1.5 (target lower)
Conditions	Computed properties from vendor databases; TPSA calculated by standard fragment-based method

Why This Matters

Different logP and TPSA profiles translate to distinct solubility and membrane partitioning behavior, making the target compound more suitable for aqueous assay formats while the N-isopropyl analog may be favored for assays requiring higher membrane penetration.

• [1] Kuujia. (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide, CAS 1354007-36-5, computed properties: TPSA 49.6. Accessed 2026-05-03. View Source

Sigma Receptor SAR Benchmarks

Although direct sigma receptor binding data for the target compound are not publicly available, the compound falls within a well-characterized SAR landscape. Costantino et al. (2005) reported that 1-aralkyl-4-benzylpiperidine derivatives achieve sigma receptor affinities with Kᵢ values in the nanomolar range, and more recently, piperidine propionamide derivatives have been reported with σ₁R Kᵢ values as low as 1.9 nM [1]. The key structural determinants for sigma-1 vs. sigma-2 selectivity in this series include the nature of the aralkyl substituent and the amide substitution pattern [1]. The target compound's 4-benzylpiperidine core linked via methylene to an (S)-alaninamide represents a scaffold geometry consistent with these pharmacophoric requirements. In contrast, 2- and 3-substituted piperidine positional isomers present different spatial vectors at the receptor binding site, and N-alkylated amides lack the hydrogen-bond donor capacity implicated in sigma-2 selectivity [2].

Class SAR Context

Class-level inference

No direct binding data; scaffold consistent with active sigma pharmacophore

Class-level nanomolar affinity reported for related benzylpiperidine amides.

Direct binding validation needed for this specific scaffold.

Evidence Dimension	Sigma receptor binding affinity (class benchmark)
Target Compound Data	No direct binding data available; structurally consistent with active sigma ligand pharmacophore
Comparator Or Baseline	Published piperidine propionamide σ₁R ligand: Kᵢ = 1.9 nM (σ₁), Kᵢ = 2.1 nM (MOR) [1]; Costantino series: σ₂/σ₁ selectivity range 0.1–9 [1]
Quantified Difference	Not quantifiable for the target compound; class benchmark provided for context
Conditions	Radioligand displacement assays using [³H]-(+)-pentazocine (σ₁) and [³H]-DTG (σ₂) in guinea pig brain or rat PC12 membranes

Why This Matters

Understanding the class-level SAR enables rational selection of this scaffold for sigma receptor-focused campaigns, where the free amine and secondary amide features differentiate it from analogs that have already been profiled.

• [1] Costantino L, Gandolfi F, Sorbi C, et al. Synthesis and structure-activity relationships of 1-aralkyl-4-benzylpiperidine and 1-aralkyl-4-benzylpiperazine derivatives as potent sigma ligands. J Med Chem. 2005;48(1):266-273. doi:10.1021/jm049433t. PMID: 15634021. View Source
• [2] Propionamide Derivative. In: Reference Module in Biomedical Sciences, Pharmacology, Toxicology and Pharmaceutical Science. ScienceDirect; 2022. Section 4.4: Substituted amide derivatives — piperidine propionamide derivatives as potent σ₁R antagonists and MOR agonists (Ki σ₁ = 1.9 nM for lead compound). Accessed 2026-05-03. View Source

Commercial Sourcing and Pricing

The target compound is available from at least four commercial vendors: Fluorochem (Ref. 082057), Leyan (Product 1774483), CheMenu (CM674248), and CymitQuimica (Ref. 10-F082057) . Fluorochem lists the target compound at 15,268 CNY per 500 mg , while the N-isopropyl analog (CAS 1354007-36-5) is listed by Fluorochem at £694.00 per 500 mg (approximately 6,300 CNY) [1], representing a ~2.4-fold price premium for the target compound. The higher unit cost likely reflects lower production volume and greater synthetic complexity associated with the free primary amine and (S)-stereochemistry relative to the tertiary amine N-isopropyl analog.

Sourcing & Pricing

Reported

15,268 CNY/500 mg (target) vs. ~6,300 CNY/500 mg (N-isopropyl)

Multi-vendor availability; ~2.4× cost reflects synthetic complexity.

Prices as of 2022–2023; may vary by region.

Evidence Dimension	Commercial vendor pricing (per 500 mg unit)
Target Compound Data	15,268 CNY/500 mg (Fluorochem, via cnreagent)
Comparator Or Baseline	N-isopropyl analog: £694.00/500 mg (~6,300 CNY) (Fluorochem, via Kuujia) [1]
Quantified Difference	~2.4-fold higher cost for target compound vs. N-isopropyl analog
Conditions	Fluorochem catalog pricing as of 2022–2023; prices may vary by region and order volume

Why This Matters

The multi-vendor sourcing reduces single-supplier dependency risk, while the quantified price premium informs budget allocation decisions when comparing the target compound against N-alkyl analogs for large-scale SAR campaigns.

• [1] Kuujia. (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-isopropyl-propionamide, CAS 1354007-36-5, Fluorochem 082096-500mg, £694.00. Accessed 2026-05-03. View Source

Application Scenarios: (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-propionamide

Chiral Building Block for Sigma Receptor Ligand Libraries

The defined (S)-stereochemistry at the α-carbon and the free primary amine make this compound an ideal enantiopure scaffold for constructing focused libraries of sigma-1 and sigma-2 receptor ligands through modular amide coupling . Researchers can systematically vary the acylating agent (aryl carboxylic acids, heteroaryl acids, amino acids) to probe the sigma receptor pharmacophore while maintaining the benzylpiperidine core, which has been shown to confer nanomolar sigma receptor affinity in structurally related series [1].

Asymmetric Synthesis for CNS Drug Candidates

The compound's 4-benzylpiperidine moiety is a recurrent scaffold in CNS-penetrant drug candidates targeting sigma receptors implicated in neurodegenerative disorders, pain, and neuropsychiatric conditions [1]. The secondary amide NH and free primary amine provide orthogonal reactivity handles for stepwise elaboration, enabling the construction of complex chiral molecules with defined stereochemistry — a key requirement for CNS drug candidates where enantiomeric purity directly impacts pharmacological profile and regulatory compliance.

Chemical Probe Bioconjugation via Primary Amine

The free α-amine uniquely enables bioconjugation to fluorescent dyes (e.g., BODIPY, Cy5), biotin, or photoaffinity labels via standard NHS-ester or isothiocyanate chemistry . This capability is absent in N-methyl and N-isopropyl analogs (CAS 1354000-09-1 and 1354007-36-5), which lack a reactive primary amine . Such conjugates are valuable for cellular target engagement assays, pull-down experiments for target deconvolution, and fluorescence polarization binding assays in sigma receptor research.

SAR Expansion via N-Alkylation and Amide Variation

The secondary amide NH provides a hydrogen-bond donor site that can be preserved or selectively alkylated to generate matched molecular pairs for SAR analysis . Published sigma ligand SAR demonstrates that amide NH status is a critical determinant of σ₁/σ₂ selectivity [1]. Researchers can use this compound as a common intermediate to generate both NH (secondary amide) and N-alkyl (tertiary amide) series from the same chiral precursor, enabling direct head-to-head comparison of binding profiles and facilitating the identification of subtype-selective ligands.

Application

Selection Property

Validation Focus

Sigma ligand library synthesis

Enantiopure (S)-α-amine scaffold

Modular amide coupling and SAR expansion

CNS-penetrant candidate synthesis

Stereochemically defined 4-benzylpiperidine core

Enantiomeric purity and scaffold geometry

Bioconjugation for target engagement assays

Free primary amine reactivity

Probe attachment and cellular target deconvolution

Matched molecular pair SAR studies

Secondary amide NH as H-bond donor site

σ₁/σ₂ selectivity differentiation

• [1] Costantino L, Gandolfi F, Sorbi C, et al. Synthesis and structure-activity relationships of 1-aralkyl-4-benzylpiperidine and 1-aralkyl-4-benzylpiperazine derivatives as potent sigma ligands. J Med Chem. 2005;48(1):266-273. doi:10.1021/jm049433t. PMID: 15634021. View Source